![molecular formula C20H20N2O2 B4624092 2-(4-butoxyphenyl)-4-quinolinecarboxamide](/img/structure/B4624092.png)
2-(4-butoxyphenyl)-4-quinolinecarboxamide
Overview
Description
2-(4-butoxyphenyl)-4-quinolinecarboxamide, also known as BQCA, is a chemical compound that has been extensively studied for its potential use in scientific research. This molecule belongs to the class of quinolinecarboxamides and has been found to have a wide range of biological activities. In
Scientific Research Applications
Quinoline Derivatives as Corrosion Inhibitors
Quinoline and its derivatives are recognized for their anticorrosive properties, particularly due to their ability to form stable chelating complexes with metal surfaces. This property makes them valuable in protecting metals against corrosion, highlighting their application in materials science and engineering (Verma, Quraishi, & Ebenso, 2020).
Optoelectronic Applications
Quinoline derivatives, including Hexaazatriphenylene (HAT) derivatives, are utilized in the creation of optoelectronic materials due to their excellent π–π stacking ability and electron-deficient nature. These materials are applied in devices such as sensors, organic light-emitting diodes (OLEDs), and energy storage solutions, demonstrating the versatility of quinoline compounds in nanoscience and organic materials research (Segura, Juárez, Ramos, & Seoane, 2015).
Biodegradation and Environmental Impact
Research on the environmental fate and degradation of quinoline compounds, such as 2,4-Dichlorophenoxyacetic acid (2,4-D), reveals the potential ecological risks posed by these substances. Studies focus on their persistence in the environment, mechanisms of biodegradation, and the role of microbial communities in mitigating their impact. This research is crucial for developing strategies to manage and remediate environments contaminated with quinoline-based herbicides and other related compounds (Islam et al., 2017).
properties
IUPAC Name |
2-(4-butoxyphenyl)quinoline-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O2/c1-2-3-12-24-15-10-8-14(9-11-15)19-13-17(20(21)23)16-6-4-5-7-18(16)22-19/h4-11,13H,2-3,12H2,1H3,(H2,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBYJCHHPXRLYEW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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